sodium 4,4-difluorocyclohexane-1-sulfinate
Overview
Description
Sodium 4,4-difluorocyclohexane-1-sulfinate (4,4-DFCS) is a chemical compound that is widely used in scientific research. It is a versatile, multifunctional compound that has a wide range of applications in synthetic chemistry, biochemistry, and pharmacology. It is a strong acid that is used as a catalyst, a reagent, and a substrate in various chemical reactions. 4,4-DFCS has a wide range of biochemical and physiological effects and is used in a variety of laboratory experiments.
Scientific Research Applications
Sodium 4,4-difluorocyclohexane-1-sulfinate has a wide range of applications in scientific research. It is used in synthetic chemistry as a catalyst and a reagent in various reactions. It is also used in biochemistry as a substrate for enzymatic reactions. In pharmacology, this compound has been used in the synthesis of pharmaceuticals and as a model compound for drug discovery.
Mechanism of Action
Sodium 4,4-difluorocyclohexane-1-sulfinate is a strong acid that can react with a variety of compounds. It can act as a catalyst in the formation of new bonds between molecules, and it can also act as a reagent in the formation of new molecules. In addition, this compound can act as a substrate in enzymatic reactions, allowing enzymes to catalyze the formation of new molecules.
Biochemical and Physiological Effects
This compound has a wide range of biochemical and physiological effects. It has been shown to have an inhibitory effect on the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins. It has also been shown to have an inhibitory effect on the activity of enzymes involved in the synthesis of nucleic acids. In addition, this compound has been shown to have an inhibitory effect on the activity of enzymes involved in the synthesis of hormones.
Advantages and Limitations for Lab Experiments
Sodium 4,4-difluorocyclohexane-1-sulfinate has several advantages for laboratory experiments. It is a strong acid that is relatively easy to synthesize and is relatively stable in solution. It is also a versatile compound that can be used in a variety of reactions. However, this compound also has some limitations. It is a strong acid that can react with a variety of compounds, making it difficult to control the reaction. In addition, this compound can react with certain compounds at high temperatures, which can lead to undesired side reactions.
Future Directions
Sodium 4,4-difluorocyclohexane-1-sulfinate has a wide range of potential future applications. It could be used as a catalyst in the synthesis of new molecules, as a reagent in the formation of new bonds between molecules, and as a substrate in enzymatic reactions. In addition, this compound could be used to study the biochemical and physiological effects of various compounds. It could also be used in drug discovery and development, as a model compound for the synthesis of new pharmaceuticals. Finally, this compound could be used in the synthesis of materials for use in medical devices, such as implants and prostheses.
Synthesis Methods
Sodium 4,4-difluorocyclohexane-1-sulfinate is typically synthesized by the reaction of 4,4-difluorocyclohexane-1-sulfonyl chloride with sodium hydroxide. This reaction produces a sodium salt of 4,4-difluorocyclohexane-1-sulfinate, which is then purified by recrystallization. The compound can also be synthesized by the reaction of 4,4-difluorocyclohexane-1-sulfonyl chloride with sodium bicarbonate or sodium carbonate.
properties
| { "Design of the Synthesis Pathway": "The synthesis of sodium 4,4-difluorocyclohexane-1-sulfinate can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Cyclohexene", "Sodium sulfite", "Hydrogen fluoride", "Sodium hydroxide", "Sodium chloride", "Sulfuric acid", "Methanol", "Diethyl ether" ], "Reaction": [ "Cyclohexene is reacted with hydrogen fluoride in the presence of sulfuric acid to yield 4,4-difluorocyclohexene.", "4,4-difluorocyclohexene is then reacted with sodium sulfite in the presence of sodium hydroxide to yield sodium 4,4-difluorocyclohexene-1-sulfinate.", "Sodium 4,4-difluorocyclohexene-1-sulfinate is then treated with sodium chloride in methanol to yield sodium 4,4-difluorocyclohexane-1-sulfinate.", "The final product is isolated by filtration and washing with diethyl ether." ] } | |
CAS RN |
1622013-58-4 |
Molecular Formula |
C6H9F2NaO2S |
Molecular Weight |
206.2 |
Purity |
95 |
Origin of Product |
United States |
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